Cas no 1314978-21-6 (2-methyl-1-3-(methylsulfanyl)phenylpropan-2-ol)

• Product Name: 2-methyl-1-3-(methylsulfanyl)phenylpropan-2-ol
• CAS No: 1314978-21-6
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD11617473
• CID: 5207649
• PubChem ID: 55269834
• Update Time: 2026-03-06

2-methyl-1-3-(methylsulfanyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Methylthio)phenyl]-2-methyl-2-propanol
• 2-Methyl-1-(3-(methylthio)phenyl)propan-2-ol
• 2-METHYL-1-[3-(METHYLSULFANYL)PHENYL]PROPAN-2-OL
• starbld0045486
• 2-methyl-1-(3-methylsulfanylphenyl)propan-2-ol
• 2-methyl-1-3-(methylsulfanyl)phenylpropan-2-ol

• MDL： MFCD11617473
• Inchi： 1S/C11H16OS/c1-11(2,12)8-9-5-4-6-10(7-9)13-3/h4-7,12H,8H2,1-3H3
• InChI Key： AEBMQJKQHCNQLQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 45.5

Additional information on 2-methyl-1-3-(methylsulfanyl)phenylpropan-2-ol

Introduction to 2-Methyl-1-(3-Methylsulfanylphenyl)Propan-2-Ol (CAS No. 1314978-21-6)

2-Methyl-1-(3-methylsulfanylphenyl)propan-2-ol, also known by its CAS registry number CAS No. 1314978-21-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of organosulfur compounds, which are widely studied due to their unique chemical properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-Methyl-1-(3-methylsulfanylphenyl)propan-2-ol consists of a phenyl ring substituted with a methylsulfanyl group at the 3-position and a propanol moiety with a methyl group attached to the central carbon atom. This arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of CAS No. 1314978-21-based compounds in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The methylsulfanyl group is known to confer thiol-like reactivity, which can be exploited for its ability to scavenge free radicals and modulate cellular signaling pathways.

In terms of synthesis, 2-Methyl-substituted phenolic compounds like this one can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic methodology depends on the desired regioselectivity and scalability of the process.

The physical properties of CAS No. 1314978-based compounds, such as melting point, boiling point, and solubility, are critical factors in determining their suitability for specific applications. For instance, its solubility in organic solvents makes it ideal for use in organic synthesis as an intermediate or reagent.

From an environmental perspective, understanding the biodegradation pathways of propanol derivatives like this compound is essential for assessing their ecological impact. Recent research has focused on evaluating their persistence in aquatic environments and developing strategies for safe disposal.

In conclusion, 2-Methyl-N-substituted phenolic compounds such as CAS No. 1314978 represent a promising class of molecules with diverse applications across multiple disciplines. Continued research into their chemical properties, synthesis methods, and biological activities will undoubtedly unlock new opportunities for their utilization in both academic and industrial settings.